Cas no 2141798-31-2 (3-{(tert-butoxy)carbonylamino}-3-propylhexanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-propylhexanoic acid
• CAS No: 2141798-31-2
• MF: C₁₄H₂₇NO₄
• MW: 273.368484735489
• CID: 5893819
• PubChem ID: 165802876
• Update Time: 2025-06-30

3-{(tert-butoxy)carbonylamino}-3-propylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-propylhexanoic acid
• EN300-1285015
• 3-{[(tert-butoxy)carbonyl]amino}-3-propylhexanoic acid
• 2141798-31-2

• Inchi： 1S/C14H27NO4/c1-6-8-14(9-7-2,10-11(16)17)15-12(18)19-13(3,4)5/h6-10H2,1-5H3,(H,15,18)(H,16,17)
• InChI Key： FSANKEODCDOXBO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CC(=O)O)(CCC)CCC)=O

Computed Properties

• Exact Mass: 273.19400834g/mol
• Monoisotopic Mass: 273.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-propylhexanoic acid

3-{(tert-butoxy)carbonylamino}-3-propylhexanoic acid: A Comprehensive Overview

3-{(tert-butoxy)carbonylamino}-3-propylhexanoic acid (CAS No. 2141798-31-2) is a versatile compound with significant potential in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structure, which includes a tert-butoxycarbonyl (Boc) protecting group, an amino group, and a long aliphatic chain. The combination of these functional groups makes it an interesting molecule for both academic research and industrial applications.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to protect amino groups during multistep reactions. This group can be easily removed under mild acidic conditions, making it a valuable tool in the synthesis of complex molecules. The presence of the Boc group in 3-{(tert-butoxy)carbonylamino}-3-propylhexanoic acid ensures that the amino functionality remains unreactive until the desired stage of the synthesis process.

The amino group in 3-{(tert-butoxy)carbonylamino}-3-propylhexanoic acid is a key functional group that can participate in a wide range of chemical reactions, including amide formation, nucleophilic substitution, and condensation reactions. This versatility makes the compound useful in the synthesis of peptides, proteins, and other biologically active molecules. Recent studies have shown that compounds with similar structures have exhibited promising biological activities, such as anti-inflammatory and anti-cancer properties.

The long aliphatic chain in 3-{(tert-butoxy)carbonylamino}-3-propylhexanoic acid contributes to its solubility properties and can influence its interactions with biological membranes. This feature is particularly important in drug design, where the ability to cross cell membranes can significantly affect the bioavailability and efficacy of a drug. Research in this area has focused on optimizing the lipophilicity of compounds to enhance their pharmacological properties.

In the context of pharmaceutical development, 3-{(tert-butoxy)carbonylamino}-3-propylhexanoic acid has been explored as a potential lead compound for the development of new drugs. Its unique structure allows for the modification of various functional groups to fine-tune its biological activity and pharmacokinetic properties. For example, recent studies have investigated the use of this compound as a precursor for the synthesis of novel anti-inflammatory agents. The results have shown that derivatives of this compound exhibit potent anti-inflammatory effects without significant side effects.

Beyond its applications in drug development, 3-{(tert-butoxy)carbonylamino}-3-propylhexanoic acid has also found use in materials science. The presence of both polar and non-polar functional groups makes it suitable for the synthesis of amphiphilic molecules, which can self-assemble into various nanostructures. These nanostructures have potential applications in drug delivery systems, where they can improve the solubility and stability of hydrophobic drugs.

In addition to its synthetic utility, 3-{(tert-butoxy)carbonylamino}-3-propylhexanoic acid has been studied for its potential as a chiral building block. Chiral compounds are essential in many areas of chemistry and biology due to their ability to form enantiomerically pure products. The chiral centers in this compound can be selectively modified to produce enantiomerically enriched derivatives, which are valuable for asymmetric synthesis and chiral catalysis.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Recent research has focused on evaluating the biodegradability and environmental fate of compounds like 3-{(tert-butoxy)carbonylamino}-3-propylhexanoic acid. Studies have shown that this compound exhibits good biodegradability under aerobic conditions, making it a more environmentally friendly option compared to some traditional chemicals.

In conclusion, 3-{(tert-butoxy)carbonylamino}-3-propylhexanoic acid (CAS No. 2141798-31-2) is a multifaceted compound with a wide range of applications in pharmaceuticals, chemical synthesis, materials science, and environmental chemistry. Its unique structure and functional groups make it a valuable tool for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific fields.